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Compound of Interest

Compound Name:
Ethyl 5-aminopyridine-3-

carboxylate

Cat. No.: B098298 Get Quote

An In-depth Technical Guide to Ethyl 5-
aminopyridine-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-aminopyridine-3-
carboxylate, a key organic compound with applications in medicinal chemistry and materials

science. This document outlines its chemical identity, structural information, and

physicochemical properties, and includes a representative synthetic protocol.

Chemical Identity and Structure
Ethyl 5-aminopyridine-3-carboxylate is a substituted pyridine derivative. The presence of an

amino group and an ethyl carboxylate group on the pyridine ring makes it a versatile building

block in organic synthesis.

IUPAC Name: ethyl 5-aminopyridine-3-carboxylate

Synonyms: 5-Amino-3-pyridinecarboxylic acid ethyl ester, Ethyl 5-aminonicotinate

The canonical SMILES representation of the molecule is CCOC(=O)c1cc(cn(c1)N). This

notation is crucial for computational chemistry applications and database searches.
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Below is a two-dimensional chemical structure diagram generated using the DOT language.
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Caption: 2D structure of Ethyl 5-aminopyridine-3-carboxylate.

Physicochemical and Pharmacokinetic Data
The following table summarizes key quantitative data for Ethyl 5-aminopyridine-3-
carboxylate. These properties are essential for researchers in drug design and development

for predicting the compound's behavior in biological systems.

Property Value Source

IUPAC Name
ethyl 5-aminopyridine-3-

carboxylate
-

CAS Number 17285-76-6 --INVALID-LINK--

Molecular Formula C₈H₁₀N₂O₂ --INVALID-LINK--

Molecular Weight 166.18 g/mol --INVALID-LINK--

Canonical SMILES CCOC(=O)C1=CC(=CN=C1)N -

Experimental Protocols
Synthesis of Ethyl 5-aminopyridine-3-carboxylate

A common and straightforward method for the synthesis of Ethyl 5-aminopyridine-3-
carboxylate is through the Fischer esterification of 5-aminopyridine-3-carboxylic acid. This

reaction involves treating the carboxylic acid with ethanol in the presence of a strong acid

catalyst.

Workflow Diagram:

5-Aminopyridine-3-carboxylic Acid + Ethanol Add H₂SO₄ (catalyst) Reflux Reaction Mixture Neutralize with NaHCO₃ Extract with Ethyl Acetate Purify by Column Chromatography Ethyl 5-aminopyridine-3-carboxylate

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 5-aminopyridine-3-carboxylate.
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Detailed Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, 5-aminopyridine-

3-carboxylic acid is dissolved in an excess of absolute ethanol.

Catalyst Addition: A catalytic amount of concentrated sulfuric acid is carefully added to the

solution.

Reflux: The reaction mixture is heated to reflux and maintained at this temperature for

several hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess

ethanol is removed under reduced pressure. The residue is then carefully neutralized with a

saturated aqueous solution of sodium bicarbonate.

Extraction: The aqueous layer is extracted multiple times with ethyl acetate. The combined

organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is evaporated, and the crude product is purified by column

chromatography on silica gel to yield pure Ethyl 5-aminopyridine-3-carboxylate.

To cite this document: BenchChem. [Ethyl 5-aminopyridine-3-carboxylate chemical structure
and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098298#ethyl-5-aminopyridine-3-carboxylate-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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